Cas no 2171481-56-2 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-hydroxy-3-methylbutanoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-hydroxy-3-methylbutanoic acid
• CAS No: 2171481-56-2
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6164329
• PubChem ID: 165471643
• Update Time: 2025-11-07

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-hydroxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-hydroxy-3-methylbutanoic acid
• 2171481-56-2
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-3-hydroxy-3-methylbutanoic acid
• EN300-1516190

• Inchi： 1S/C26H32N2O6/c1-3-4-13-22(24(31)27-16-26(2,33)14-23(29)30)28-25(32)34-15-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,21-22,33H,3-4,13-16H2,1-2H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： OQVFDJKNBHIJFV-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC(C)(CC(=O)O)O)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 125Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-hydroxy-3-methylbutanoic acid

Introduction to 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-hydroxy-3-methylbutanoic Acid (CAS No. 2171481-56-2)

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-hydroxy-3-methylbutanoic acid, with the CAS number 2171481-56-2, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in both academic and industrial settings.

The molecular structure of this compound is characterized by its intricate arrangement of functional groups, which includes a fluoren-9-ylmethoxycarbonyl moiety and an amino group linked to a hexanamido backbone. This unique configuration imparts upon it a high degree of chemical diversity, enabling it to interact with various biological targets. The presence of a hydroxy group and a methylbutanoic acid moiety further enhances its potential as a pharmacological agent.

In recent years, there has been a surge in research focused on developing novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. The compound 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-hydroxy-3-methylbutanoic acid has emerged as a candidate with the potential to address some of these challenges.

One of the most compelling aspects of this compound is its ability to engage with multiple targets within the same pathway. This multitarget engagement strategy is increasingly recognized as a key factor in the development of effective therapeutics. By simultaneously modulating several key proteins or enzymes, this compound may be able to achieve a more robust and sustained pharmacological effect.

Recent studies have begun to elucidate the mechanisms by which this compound exerts its biological effects. Initial investigations suggest that it may interact with enzymes involved in cell signaling pathways, potentially leading to the inhibition of processes that contribute to disease progression. Additionally, its structural features may allow it to bind to receptors or transporters, further influencing cellular function.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step process involves the careful assembly of various building blocks, each contributing to the overall functionality of the molecule. The use of advanced synthetic techniques has enabled researchers to produce this compound in sufficient quantities for both laboratory studies and potential clinical trials.

The pharmacokinetic properties of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-hydroxy-3-methylbutanoic acid are also under investigation. Understanding how the body processes this compound is crucial for determining its potential as a therapeutic agent. Preliminary data suggest that it may exhibit favorable pharmacokinetic profiles, including good solubility and bioavailability, which are essential for effective drug delivery.

In conclusion, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-hydroxy-3-methylbutanoic acid (CAS No. 2171481-56-2) is a promising compound with significant potential in the field of pharmaceuticals. Its unique molecular structure and demonstrated biological activity make it an attractive candidate for further research and development. As our understanding of its mechanisms and properties continues to grow, this compound may pave the way for new treatments targeting various diseases.